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Introduction

Osteoarthritis (OA) is a degenerative joint disease characterized by the progressive breakdown
of cartilage, leading to pain, stiffness, and reduced mobility. Current treatments primarily focus
on symptom management. Adavivint (also known as Lorecivivint or SM04690) is an
investigational small molecule that has emerged as a potential disease-modifying osteoarthritis
drug (DMOAD).[1][2] This document provides detailed application notes and protocols for the
use of Adavivint in a rat model of osteoarthritis, intended for researchers, scientists, and drug
development professionals.

Adavivint is a potent and selective inhibitor of the canonical Wnt signaling pathway.[3][4]
Dysregulation of the Wnt pathway has been implicated in the pathogenesis of OA, contributing
to cartilage degradation and an imbalance in joint homeostasis.[5][6] Adavivint's unique
mechanism of action, targeting intranuclear kinases, offers a novel therapeutic strategy to
potentially slow or reverse the progression of OA.

Mechanism of Action

Adavivint modulates the Wnt signaling pathway by inhibiting two intranuclear kinases: CDC-
like kinase 2 (CLK2) and dual-specificity tyrosine phosphorylation-regulated kinase 1A
(DYRKZ1A).[2][7] This inhibition occurs downstream of -catenin. The dual inhibition is thought
to have a two-pronged effect on chondrocytes: CLK2 inhibition may promote early
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chondrogenesis, while DYRK1A inhibition may enhance the function of mature chondrocytes.
[5][6] By modulating the Wnt pathway, Adavivint has been shown in preclinical studies to
protect chondrocytes from catabolic breakdown and reduce inflammation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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